Cas no 1779205-45-6 (1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine)

1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine structure
1779205-45-6 structure
Product Name:1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
CAS No:1779205-45-6
MF:C13H14FN3O
MW:247.268166065216
CID:5452870
PubChem ID:113240976
Update Time:2023-11-24

1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-4-pyridinyl)[4-(2-propyn-1-yl)-1-piperazinyl]methanone
    • 1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
    • (3-Fluoropyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone
    • EN300-26622410
    • Z1256339180
    • 1779205-45-6
    • Inchi： 1S/C13H14FN3O/c1-2-5-16-6-8-17(9-7-16)13(18)11-3-4-15-10-12(11)14/h1,3-4,10H,5-9H2
    • InChI Key： GLYYPCASUDIMBH-UHFFFAOYSA-N
    • SMILES： FC1C=NC=CC=1C(N1CCN(CC#C)CC1)=O

Computed Properties

  • Exact Mass: 247.11209024g/mol
  • Monoisotopic Mass: 247.11209024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 36.4Ų

1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622410-0.05g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
 1779205-45-6 95.0%
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 $647.0 2025-03-20
Enamine
EN300-26622410-0.1g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
 1779205-45-6 95.0%
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 $678.0 2025-03-20
Enamine
EN300-26622410-0.25g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
 1779205-45-6 95.0%
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 $708.0 2025-03-20
Enamine
EN300-26622410-0.5g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
 1779205-45-6 95.0%
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Enamine
EN300-26622410-1g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
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Enamine
EN300-26622410-2.5g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
 1779205-45-6 95.0%
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 $1509.0 2025-03-20
Enamine
EN300-26622410-5g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
 1779205-45-6 90%
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Enamine
EN300-26622410-10g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
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 $3315.0 2023-09-12
Enamine
EN300-26622410-5.0g
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 1779205-45-6 95.0%
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 $2235.0 2025-03-20
Enamine
EN300-26622410-1.0g
1-(3-fluoropyridine-4-carbonyl)-4-(prop-2-yn-1-yl)piperazine
 1779205-45-6 95.0%
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 $770.0 2025-03-20

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